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Compound of Interest

Compound Name: 4-Methylanisole-d3

Cat. No.: B15567398

This guide provides comprehensive safety and handling information for 4-Methylanisole-d3,
intended for researchers, scientists, and professionals in drug development. The following data
and procedures are based on information available for the non-deuterated analogue, 4-
Methylanisole, and are expected to be highly relevant for the deuterated form due to their
chemical similarity.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Methylanisole is presented below.
These values are critical for understanding its behavior under various laboratory conditions.
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Property

Value

References

Molecular Formula

C8H7D30

Molecular Weight 125.19 g/mol (approx. for d3) [1]
Appearance Clear, colorless liquid [11[2]
Odor Strong floral, pungent [2][3]
Boiling Point 172 - 177 °C (342 - 351 °F) [1][4][5]
Melting Point -32 °C (-25.6 °F) [2][3]
Flash Point 53 007C (127 1407F) - [31[4][6]
Closed Cup
Density 0.969 g/mL at 25 °C [1]

Vapor Pressure

5.25 mmHg at 50 °C

[2]

Solubility

Slightly soluble in water.
Soluble in 80% alcohol (1:3)
and 70% alcohol (1:7).

[2]

Refractive Index

n20/D 1.511 (lit.)

[1]5]

Toxicological Data

The toxicological profile of 4-Methylanisole is crucial for assessing potential health hazards.

The following table summarizes the available toxicity data.

Toxicity Metric  Value Species Route References
LD50 (Oral) 1920 mg/kg Rat Oral [2][7]
Skin Irritation Moderate Rabbit Dermal [7]
Evidence of eye
Eye Irritation irritation in some [7]
individuals
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Hazard Classifications:

Acute Oral Toxicity: Category 4[4][8]

Skin Corrosion/Irritation: Category 2[4][8]

Flammable Liquid: Category 3[4]

Reproductive Toxicity: Category 2 (Suspected of damaging the unborn child)[4][6][8]

Hazard Identification and First Aid

Hazard Statements:

Flammable liquid and vapor.[4][6]

o Harmful if swallowed.[4][7]

o Causes skin irritation.[4][7]

o Causes serious eye irritation.[9]

o Suspected of damaging fertility or the unborn child.[6][8]
o Harmful to aquatic life with long-lasting effects.[6][9]
First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[4]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation occurs, get medical advice/attention. Take off immediately all contaminated clothing
and wash it before reuse.[4][9]

¢ Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[4]
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 Ingestion: Clean mouth with water and drink plenty of water afterward. Call a POISON
CENTER or doctor/physician if you feel unwell.[4][9]

Experimental Protocols: Safe Handling and Storage

Due to the lack of specific experimental protocols for 4-Methylanisole-d3 in the search results,
this section focuses on a generalized safe handling workflow.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[7] Do not
wear contact lenses.[7]

o Skin Protection: Wear chemical protective gloves (e.g., PVC, EN 374 compliant). Wear
appropriate protective clothing to prevent skin exposure.[7][9]

o Respiratory Protection: Use in a well-ventilated area. If the risk of inhalation is high, use a
respirator with an appropriate filter (e.qg., type ABEK (EN14387)).[7]

Footwear: Wear safety footwear or safety gumboots.[7]

Handling Procedures:

e Avoid all personal contact, including inhalation.[7]

¢ Use in a well-ventilated area and prevent concentration in low-lying areas.[7]
o Keep away from open flames, hot surfaces, and sources of ignition.[4][9]

» Use only non-sparking tools and take precautionary measures against static discharges.[4]

[9]
e Ground/bond container and receiving equipment.[9]
» Do not eat, drink, or smoke when handling this product.[7][9]

e Wash hands thoroughly after handling.[7][9]
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Storage:

» Store in a cool, dry, and well-ventilated place.[4][7]

o Keep containers tightly closed when not in use.[4][7]

o Keep away from heat, sparks, and flame.[4]

» Store away from incompatible materials such as strong oxidizing agents.[4]
» Protect containers from physical damage.[7]

Spill and Disposal:

o For spills, soak up with inert absorbent material and keep in suitable, closed containers for
disposal.[4]

e Remove all sources of ignition and use spark-proof tools.[4]

o Dispose of contents/container to an approved waste disposal plant in accordance with local
regulations.[7][9]

Visualized Safe Handling Workflow

The following diagram illustrates the key decision points and procedures for the safe handling
of 4-Methylanisole-d3 from receipt to disposal.
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Safe Handling Workflow for 4-Methylanisole-d3

Receipt of Chemical

Inspect Container for Damage/Leaks

No Damage Damaged

Store in Designated Area Quarantine and Report

(Cool, Dry, Well-Ventilated, Flammables Cabinet)

Pre-Use Checks

Y

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Work in Ventilated Area
(Fume Hood)

Handling Operations
(Weighing, Transferring)

Post-Use

Follow Spill Procedure
(Evacuate, Absorb, Ventilate)

Securely Seal Container

Return to Storage

Decontaminate Work Area

Dispose of Waste
(Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling procedures for 4-Methylanisole-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 4-
Methylanisole-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567398#safety-and-handling-of-4-methylanisole-
d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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